N-(2-chlorobenzyl)-N'-(2-fluorophenyl)ethanediamide

• IUPAC Name: N-[(2-chlorophenyl)methyl]-N'-(2-fluorophenyl)oxamide
• InChI: InChI=1S/C15H12ClFN2O2/c16-11-6-2-1-5-10(11)9-18-14(20)15(21)19-13-8-4-3-7-12(13)17/h1-8H,9H2,(H,18,20)(H,19,21)
• InChI Key: BFKIEYVRKWZMAD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CNC(=O)C(=O)NC2=CC=CC=C2F)Cl
• Molecular Formula: C15H12ClFN2O2
• Molecular Weight: 306.72 g/mol

Description

N-(2-chlorobenzyl)-N'-(2-fluorophenyl)ethanediamide, also known as CFTRinh-172, is a small molecule inhibitor of the cystic fibrosis transmembrane conductance regulator (CFTR) protein. CFTR is a chloride ion channel that plays a critical role in regulating the fluid and electrolyte balance in the lungs, pancreas, and other organs. CFTR mutations are responsible for the development of cystic fibrosis, a life-threatening genetic disease that affects approximately 70,000 people worldwide. CFTRinh-172 has been extensively studied as a potential therapeutic agent for cystic fibrosis and other diseases.

Mechanism of Action

N-(2-chlorobenzyl)-N'-(2-fluorophenyl)ethanediamide works by binding to a specific site on the CFTR protein, known as the cytoplasmic pore. This binding prevents chloride ions from passing through the channel, thereby reducing the activity of the CFTR protein. N-(2-chlorobenzyl)-N'-(2-fluorophenyl)ethanediamide has been shown to be a potent and selective inhibitor of CFTR, with minimal effects on other ion channels.
Biochemical and Physiological Effects:
N-(2-chlorobenzyl)-N'-(2-fluorophenyl)ethanediamide has been shown to have a number of biochemical and physiological effects. In vitro studies have demonstrated that N-(2-chlorobenzyl)-N'-(2-fluorophenyl)ethanediamide can reduce the secretion of mucus and inflammatory cytokines in human airway epithelial cells. In vivo studies have shown that N-(2-chlorobenzyl)-N'-(2-fluorophenyl)ethanediamide can reduce airway hyperresponsiveness and inflammation in animal models of cystic fibrosis.

Advantages and Limitations for Lab Experiments

N-(2-chlorobenzyl)-N'-(2-fluorophenyl)ethanediamide has several advantages as a research tool. It is a highly specific inhibitor of CFTR, with minimal effects on other ion channels. It is also relatively easy to synthesize and has been extensively studied in vitro and in vivo. However, N-(2-chlorobenzyl)-N'-(2-fluorophenyl)ethanediamide has some limitations as a research tool. It can be difficult to deliver to specific tissues or cells in vivo, and it may have off-target effects at higher concentrations.

Future Directions

There are several future directions for research on N-(2-chlorobenzyl)-N'-(2-fluorophenyl)ethanediamide. One area of interest is the development of more potent and selective inhibitors of CFTR. Another area of interest is the use of N-(2-chlorobenzyl)-N'-(2-fluorophenyl)ethanediamide in combination with other therapies for cystic fibrosis and other diseases. Finally, there is interest in using N-(2-chlorobenzyl)-N'-(2-fluorophenyl)ethanediamide as a research tool to study the role of CFTR in other physiological processes, such as ion transport in the gastrointestinal tract.

Synthesis Methods

N-(2-chlorobenzyl)-N'-(2-fluorophenyl)ethanediamide can be synthesized using a variety of methods, including the reaction of 2-chlorobenzylamine with 2-fluorobenzoyl chloride in the presence of a base, or the reaction of 2-chlorobenzaldehyde with 2-fluorobenzylamine in the presence of a reducing agent. The synthesis of N-(2-chlorobenzyl)-N'-(2-fluorophenyl)ethanediamide is typically carried out in a laboratory setting using specialized equipment and reagents.

Scientific Research Applications

N-(2-chlorobenzyl)-N'-(2-fluorophenyl)ethanediamide has been extensively studied as a potential therapeutic agent for cystic fibrosis and other diseases. In vitro studies have shown that N-(2-chlorobenzyl)-N'-(2-fluorophenyl)ethanediamide can inhibit CFTR-mediated chloride transport in human airway epithelial cells and pancreatic duct cells. In vivo studies in animal models of cystic fibrosis have demonstrated that N-(2-chlorobenzyl)-N'-(2-fluorophenyl)ethanediamide can improve lung function and reduce inflammation.